Cas no 2171449-09-3 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid
• CAS No: 2171449-09-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6379269
• PubChem ID: 165536906
• Update Time: 2025-10-28

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid
• 2171449-09-3
• (3R)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}hexanoic acid
• EN300-1472730

• Inchi： 1S/C28H36N2O5/c1-4-9-20(15-26(31)32)30-27(33)19(14-18(2)3)16-29-28(34)35-17-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,18-20,25H,4,9,14-17H2,1-3H3,(H,29,34)(H,30,33)(H,31,32)/t19?,20-/m1/s1
• InChI Key： RLFLZEHTGJYIPU-GFOWMXPYSA-N
• SMILES： O(C(NCC(C(N[C@@H](CC(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid

Introduction to (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic Acid (CAS No. 2171449-09-3)

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid, CAS No. 2171449-09-3) is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular framework of this compound features a hexanoic acid backbone, modified with a unique side chain that incorporates a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc moiety is widely recognized in the synthesis of peptides and peptidomimetics due to its protective and activating properties in solid-phase peptide synthesis. The presence of this group in (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid suggests potential applications in the synthesis of complex biomolecules and the exploration of novel drug candidates.

Furthermore, the compound's structure includes an amino group that is linked to a methylated pentanamide moiety. This specific arrangement can influence the compound's solubility, stability, and interactions with biological targets. The chiral center at the 3-position, denoted by (3R), indicates that this compound is a stereoisomer with specific stereochemical properties that may be critical for its biological activity.

In recent years, there has been a growing interest in the development of peptidomimetics as alternative therapeutic agents. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid makes it a valuable candidate for such applications, as it combines elements that enhance molecular stability and bioactivity.

One of the most compelling aspects of this compound is its potential role in drug discovery. The fluorenylmethoxycarbonyl group not only facilitates its use in synthetic chemistry but also suggests that it could be incorporated into more complex molecules designed to interact with specific biological targets. For instance, derivatives of this compound could be explored as inhibitors or modulators of enzymes and receptors involved in various diseases.

Recent studies have highlighted the importance of structural diversity in the search for novel therapeutic agents. Compounds like (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid contribute to this diversity by providing unique scaffolds for further chemical modification. Such modifications can fine-tune the pharmacological properties of these compounds, leading to more effective and targeted treatments.

The synthesis of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid represents a significant achievement in synthetic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. This compound serves as a testament to the advancements in synthetic methodologies that enable the creation of complex molecules with precise structural features.

In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid, CAS No. 2171449-09-3, is a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique molecular structure, featuring a fluorenylmethoxycarbonyl group and a chiral center, positions it as a valuable tool for drug discovery and biochemical research. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic solutions.